Cas no 1485182-27-1 ((11b)-21-(Acetyloxy)-9-bromo-11-(formyloxy)-pregna-1,4,16-triene-3,20-dione)

• Product Name: (11b)-21-(Acetyloxy)-9-bromo-11-(formyloxy)-pregna-1,4,16-triene-3,20-dione
• CAS No: 1485182-27-1
• CID: 4773598
• Update Time: 2025-07-19

(11b)-21-(Acetyloxy)-9-bromo-11-(formyloxy)-pregna-1,4,16-triene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• (11β)?-21-?(Acetyloxy)?-?9-?bromo-?11-?(formyloxy)?-pregna-?1,?4,?16-?triene-?3,?20-?dione
• (11b)-21-(Acetyloxy)-9-bromo-11-(formyloxy)-pregna-1,4,16-triene-3,20-dione

Additional information on (11b)-21-(Acetyloxy)-9-bromo-11-(formyloxy)-pregna-1,4,16-triene-3,20-dione

Introduction to (11b)-21-(Acetyloxy)-9-bromo-11-(formyloxy)-pregna-1,4,16-triene-3,20-dione (CAS No. 1485182-27-1)

(11b)-21-(Acetyloxy)-9-bromo-11-(formyloxy)-pregna-1,4,16-triene-3,20-dione (CAS No. 1485182-27-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of pregnane, a class of steroids that includes several important hormones such as progesterone and corticosteroids. The unique structural features of this compound, particularly the presence of the acetyloxy, bromo, and formyloxy functional groups, make it a valuable candidate for various biological and therapeutic applications.

The acetyloxy group at the C-21 position and the formyloxy group at the C-11 position are key structural elements that contribute to the compound's stability and reactivity. The bromo substituent at the C-9 position further enhances its potential for targeted interactions with biological systems. These modifications are designed to optimize the compound's pharmacological properties, such as solubility, bioavailability, and metabolic stability.

Recent studies have explored the potential of (11b)-21-(Acetyloxy)-9-bromo-11-(formyloxy)-pregna-1,4,16-triene-3,20-dione in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the compound has shown potential in cancer research. Preclinical studies have indicated that (11b)-21-(Acetyloxy)-9-bromo-11-(formyloxy)-pregna-1,4,16-triene-3,20-dione can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of NF-κB, a transcription factor that plays a crucial role in cancer progression.

The pharmacokinetic profile of (11b)-21-(Acetyloxy)-9-bromo-11-(formyloxy)-pregna-1,4,16-triene-3,20-dione has also been investigated. Studies have shown that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are essential for developing effective drug formulations for clinical use.

In terms of safety and toxicity, preliminary studies suggest that (11b)-21-(Acetyloxy)-9-bromo-11-(formyloxy)-pregna-1,4,16-triene-3,20-dione has a favorable safety profile at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans.

The synthesis of (11b)-21-(Acetyloxy)-9-bromo-11-(formyloxy)-pregna-1,4,16-triene-3,20-dione involves several steps that require precise control over reaction conditions to ensure high yields and purity. The starting material is typically a pregnane derivative that undergoes selective functionalization at specific positions to introduce the desired substituents. Advanced synthetic techniques such as transition metal-catalyzed reactions and protecting group strategies are often employed to achieve the desired structure.

One of the key challenges in the development of (11b)-21-(Acetyloxy)-9-bromo-1�(formyloxy)-pregna-�,trienie-,dione is optimizing its formulation for various routes of administration. Researchers are exploring different delivery systems such as nanoparticles and liposomes to enhance its therapeutic efficacy while minimizing side effects.

In conclusion, (�b)---(Acetyloxy)--bromo--(formyloxy)--pregna--,trienie-,dione (CAS No. [val]) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound holds promise for addressing unmet medical needs in various therapeutic areas.